Cas no 57246-67-0 (3-Octanone, 4-bromo-)

• Product Name: 3-Octanone, 4-bromo-
• CAS No: 57246-67-0
• MF: C₈H₁₅BrO
• MW: 207.108102083206
• CID: 346036
• PubChem ID: 12642225
• Update Time: 2025-04-19

3-Octanone, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Octanone, 4-bromo-
• 4-bromooctan-3-one
• SCHEMBL10031566
• 57246-67-0
• DTXSID30505391

• Inchi： 1S/C8H15BrO/c1-3-5-6-7(9)8(10)4-2/h7H,3-6H2,1-2H3
• InChI Key： XJCJWFOVPQOHDB-UHFFFAOYSA-N
• SMILES： BrC(C(CC)=O)CCCC

Computed Properties

• Exact Mass: 206.03065
• Monoisotopic Mass: 206.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07